Cas no 1805576-92-4 (3-Bromo-2-chloromethyl-4-cyanobenzoic acid)

• Product Name: 3-Bromo-2-chloromethyl-4-cyanobenzoic acid
• CAS No: 1805576-92-4
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4946500
• Update Time: 2025-06-23

3-Bromo-2-chloromethyl-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloromethyl-4-cyanobenzoic acid

• Inchi： 1S/C9H5BrClNO2/c10-8-5(4-12)1-2-6(9(13)14)7(8)3-11/h1-2H,3H2,(H,13,14)
• InChI Key： CLRHAHAOYPADEB-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(=O)O)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-2-chloromethyl-4-cyanobenzoic acid

3-Bromo-2-chloromethyl-4-cyanobenzoic acid: A Comprehensive Overview

3-Bromo-2-chloromethyl-4-cyanobenzoic acid (CAS No. 1805576-92-4) is a complex organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, chlorine, and cyano groups. The presence of these functional groups imparts the molecule with versatile chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of 3-bromo-2-chloromethyl-4-cyanobenzoic acid involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction time while maintaining high product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, 3-bromo-2-chloromethyl-4-cyanobenzoic acid has shown significant potential in drug discovery. Its bromine and cyano groups are known to facilitate bioisosteric replacements, enabling the design of novel pharmacophores with improved bioavailability and efficacy. A recent study demonstrated its use as a key intermediate in the synthesis of a novel class of kinase inhibitors, which exhibit potent activity against various cancer cell lines. This underscores its importance in the development of targeted therapies for complex diseases.

Beyond pharmaceuticals, this compound also finds applications in agrochemicals. Its chlorine and cyano groups contribute to its pesticidal activity, making it a promising candidate for the development of environmentally friendly pesticides. Researchers have explored its potential as an active ingredient in formulations targeting resistant pest species, with encouraging results reported in field trials conducted in 2023.

The material science sector has also benefited from the unique properties of 3-bromo-2-chloromethyl-4-cyanobenzoic acid. Its ability to form stable metal complexes has led to its use in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation applications. Recent research has focused on enhancing the mechanical stability of these materials through modifications to the compound's structure.

In conclusion, 3-bromo-2-chloromethyl-4-cyanobenzoic acid (CAS No. 1805576-92-4) is a versatile compound with a wide range of applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry, driving innovation in drug discovery, agrochemicals, and materials science. As research continues to uncover new potentials for this compound, its role in advancing scientific progress is expected to grow significantly.